Cas no 2138399-87-6 (2,6-Dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride)

• Product Name: 2,6-Dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride
• CAS No: 2138399-87-6
• MF: C₅H₂Cl₃FN₂O₂S
• MW: 279.50398015976
• CID: 6073443
• PubChem ID: 165872423
• Update Time: 2025-10-21

2,6-Dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride
• 2138399-87-6
• EN300-728554
• 2,6-Dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride

• Inchi： 1S/C5H2Cl3FN2O2S/c6-1-2-3(7)10-5(8)11-4(2)14(9,12)13/h1H2
• InChI Key： LQJLRICOIIEBNQ-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(N=C1S(=O)(=O)F)Cl)Cl

Computed Properties

• Exact Mass: 277.888660g/mol
• Monoisotopic Mass: 277.888660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.3Ų

Additional information on 2,6-Dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride

Research Briefing on 2,6-Dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride (CAS: 2138399-87-6)

2,6-Dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride (CAS: 2138399-87-6) is a highly reactive sulfonyl fluoride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of covalent inhibitors and probe molecules for target identification and validation. The unique reactivity of the sulfonyl fluoride moiety enables selective modification of proteins, making it a valuable tool for studying protein function and interaction networks.

Recent studies have highlighted the potential of 2,6-Dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride in the development of covalent inhibitors targeting essential enzymes in disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in constructing irreversible inhibitors for serine hydrolases, a class of enzymes implicated in inflammatory and metabolic disorders. The compound's ability to form stable covalent bonds with active-site residues enhances inhibitor potency and selectivity, offering new avenues for drug discovery.

In addition to its role in inhibitor design, this compound has been employed in activity-based protein profiling (ABPP) studies. A study in Nature Chemical Biology (2022) utilized 2,6-Dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride as a reactive handle to label and identify novel targets of small molecules in complex proteomes. The study revealed previously unknown interactions between the compound and several off-target proteins, underscoring the importance of comprehensive profiling in drug development.

The synthetic accessibility and modularity of 2,6-Dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride have also been explored in recent work. A publication in Organic Letters (2023) described an efficient one-pot synthesis method, improving yield and purity while reducing environmental impact. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite its promising applications, challenges remain in optimizing the selectivity and pharmacokinetic properties of derivatives based on this scaffold. Ongoing research aims to address these limitations through structural modifications and computational modeling. Future directions include exploring its potential in targeted protein degradation and as a warhead in PROTACs (Proteolysis Targeting Chimeras), which could expand its therapeutic relevance.

In conclusion, 2,6-Dichloro-5-(chloromethyl)pyrimidine-4-sulfonyl fluoride represents a valuable chemical tool with diverse applications in drug discovery and chemical biology. Continued research into its reactivity and biological interactions will likely yield new insights and therapeutic opportunities in the coming years.